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Compound of Interest

Compound Name: AZ10606120 dihydrochloride

Cat. No.: B1665886

Essential Safety and Handling Guide for
AZ10606120 Dihydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
AZ10606120 dihydrochloride. The following information is intended to supplement, not
replace, your institution's standard operating procedures and a thorough review of the full
Safety Data Sheet (SDS).

Hazard Identification and Personal Protective
Equipment (PPE)

While AZ10606120 dihydrochloride does not meet the classification criteria of EC Directives
67/548/EEC, 1999/45/EC or 1272/2008 for hazardous substances, proper laboratory hygiene
and safety practices are essential to minimize exposure.[1] The chemical, physical, and
toxicological properties have not been thoroughly investigated.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification
) Safety Glasses with Side -
Eye Protection ) ANSI Z787.1 certified
Shields
] o Disposable, check for tears
Hand Protection Nitrile Gloves
before use
Body Protection Laboratory Coat Standard, fully buttoned
) Use in a well-ventilated area,
Respiratory Fume Hood

preferably a fume hood.[1]

Safe Handling and Storage

Operational Plan:

o Preparation: Before handling, ensure a safety shower and eye wash station are accessible.

[1]

+ Weighing and Aliquoting: Conduct all weighing and solution preparation within a certified
chemical fume hood to avoid inhalation of dust.

¢ Solution Preparation: AZ10606120 dihydrochloride is soluble in water up to 25 mM and in
DMSO up to 100 mM.

¢ Avoidance: Keep away from sources of ignition and avoid prolonged or repeated exposure.

[1]

Storage:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://documents.tocris.com/pdfs/tocris_msds/3323_sds.pdf?1560687354
https://documents.tocris.com/pdfs/tocris_msds/3323_sds.pdf?1560687354
https://www.benchchem.com/product/b1665886?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/3323_sds.pdf?1560687354
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Condition

Temperature

Additional Notes

Solid Form

Desiccate (store in a dry

Room Temperature

environment).

Stock Solution

-20°C or -80°C

Store sealed and protected
from moisture. Use within 1
month at -20°C or 6 months at
-80°C.[2]

Emergency Procedures

First Aid Measures:

Exposure Route

First Aid Protocol

Inhalation

Move to fresh air. If breathing is difficult, provide
oxygen. If breathing has stopped, give artificial

respiration. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing and wash before

reuse.[1]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do not induce vomiting. Never give anything by
mouth to an unconscious person. Rinse mouth

with water and consult a physician.[1]

Spill Response:

o Evacuate: Clear the area of all personnel.

o Ventilate: Ensure adequate ventilation.

o Contain: Cover the spill with a suitable absorbent material.
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o Collect: Sweep up the material and place it in an appropriate container for disposal.[1]
o Decontaminate: Clean the spill area thoroughly.

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,
should be disposed of in accordance with local, state, and federal regulations. Do not let the

product enter drains.[1]

Workflow for Handling AZ10606120 Dihydrochloride
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Waste Disposal
- Collect all contaminated materials
- Dispose according to regulations

Storage
- Solid: Desiccate at RT
- Solution: -20°C or -80°C
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Caption: Workflow for the safe handling of AZ10606120 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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